Cas no 2411325-79-4 ((2E)-4-(dimethylamino)-N-({2-(dimethylamino)methyl-1,3-oxazol-4-yl}methyl)but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-({2-(dimethylamino)methyl-1,3-oxazol-4-yl}methyl)but-2-enamide
• CAS No: 2411325-79-4
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5356852
• PubChem ID: 146097923
• Update Time: 2025-10-23

(2E)-4-(dimethylamino)-N-({2-(dimethylamino)methyl-1,3-oxazol-4-yl}methyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(Dimethylamino)-N-[[2-[(dimethylamino)methyl]-1,3-oxazol-4-yl]methyl]but-2-enamide
• Z3952174098
• (2E)-4-(dimethylamino)-N-({2-[(dimethylamino)methyl]-1,3-oxazol-4-yl}methyl)but-2-enamide
• (2E)-4-(dimethylamino)-N-({2-(dimethylamino)methyl-1,3-oxazol-4-yl}methyl)but-2-enamide

• Inchi： 1S/C13H22N4O2/c1-16(2)7-5-6-12(18)14-8-11-10-19-13(15-11)9-17(3)4/h5-6,10H,7-9H2,1-4H3,(H,14,18)/b6-5+
• InChI Key： IBKOBQLYDMJVSY-AATRIKPKSA-N
• SMILES： O1C=C(CNC(/C=C/CN(C)C)=O)N=C1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 305
• XLogP3: -0.3
• Topological Polar Surface Area: 61.6

Additional information on (2E)-4-(dimethylamino)-N-({2-(dimethylamino)methyl-1,3-oxazol-4-yl}methyl)but-2-enamide

Compound Introduction: (2E)-4-(dimethylamino)-N-({2-(dimethylamino)methyl-1,3-oxazol-4-yl}methyl)but-2-enamide and CAS No. 2411325-79-4

The compound with the CAS number 2411325-79-4 and the product name (2E)-4-(dimethylamino)-N-({2-(dimethylamino)methyl-1,3-oxazol-4-yl}methyl)but-2-enamide represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology.

The structural composition of this compound is notable for its incorporation of multiple functional groups, including dimethylamino and 1,3-oxazol moieties. These features contribute to its unique chemical properties, making it a valuable candidate for further investigation in various biochemical pathways. The presence of a conjugated system, as indicated by the but-2-enamide moiety, suggests that this compound may exhibit interesting electronic and photophysical characteristics, which could be exploited in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The oxazole ring, a prominent feature in this molecule, is known for its role in many bioactive natural products and synthetic drugs. Specifically, the derivative of oxazole with dimethylamino substituents has shown promise in modulating enzyme activity and interacting with biological targets. This has led to extensive research into its potential as a scaffold for drug development.

The synthesis of such complex molecules often presents significant challenges due to the need for precise functionalization and regioselective modifications. However, advancements in synthetic methodologies have made it increasingly feasible to construct intricate structures like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have played a crucial role in facilitating the assembly of these molecules with high efficiency and yield.

The pharmacological properties of this compound have been the subject of numerous studies. Initial investigations have suggested that it may possess inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The dimethylamino groups are particularly noteworthy for their ability to enhance solubility and bioavailability, which are critical factors in drug design. Furthermore, the conjugated double bond system may contribute to favorable pharmacokinetic profiles by influencing metabolic stability.

Recent breakthroughs in computational chemistry have also enhanced our understanding of how this compound interacts with biological targets. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential binding pockets on target proteins. These insights have guided experimental efforts toward optimizing the molecule's potency and selectivity.

The potential therapeutic applications of this compound are vast. Given its structural complexity and demonstrated biological activity, it could serve as a lead compound for the development of novel treatments against various diseases. For instance, its inhibitory effects on inflammatory pathways make it a promising candidate for addressing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, this compound may also find applications in other areas of biomedical research. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for studying enzyme mechanisms. The ability to modify specific functional groups allows researchers to tailor its properties for various experimental purposes.

The regulatory landscape surrounding new chemical entities like this one is stringent but well-established. Compliance with safety and efficacy standards is essential before any clinical translation can occur. However, preliminary data from preclinical studies are encouraging and suggest that further development is warranted. Collaborative efforts between synthetic chemists, pharmacologists, and clinicians will be crucial in moving this compound from bench to bedside.

The future directions for research on this compound are multifaceted. Further optimization through structure-activity relationship (SAR) studies could reveal more potent derivatives with improved pharmacological profiles. Additionally, exploring its interactions with other biological targets may uncover novel mechanisms of action that could expand its therapeutic utility.

In conclusion, the compound (2E)-4-(dimethylamino)-N-({2-(dimethylamino)methyl-1,3-oxazol-4-yl}methyl)but-2-enamide (CAS No. 2411325-79-4) represents a significant contribution to the field of chemical biology. Its complex structure, coupled with promising biological activities, positions it as a valuable asset in ongoing efforts to develop new therapeutic agents. As research continues to uncover more about its properties and potential applications, it is likely to play an increasingly important role in both academic research and drug development pipelines.